![molecular formula C16H14N2OS B5852741 2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide](/img/structure/B5852741.png)
2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide, also known as CETPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CETPA belongs to the class of acrylamide derivatives and has been found to possess several interesting properties that make it a promising candidate for further studies.
Mechanism of Action
The mechanism of action of 2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide is not fully understood, but studies have shown that it works by inhibiting the activity of certain enzymes that are involved in cell growth and division. 2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide has been found to induce cell cycle arrest and apoptosis in cancer cells, which makes it a promising candidate for further studies.
Biochemical and Physiological Effects:
2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide has been found to possess several biochemical and physiological effects. Studies have shown that 2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide can inhibit the activity of certain enzymes that are involved in cell growth and division. 2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide has also been found to induce cell cycle arrest and apoptosis in cancer cells. In addition, 2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide has been found to possess anti-inflammatory and antioxidant properties, which makes it a potential candidate for the treatment of various inflammatory and oxidative stress-related disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide is its potent anti-cancer activity, which makes it a promising candidate for the development of new anti-cancer drugs. 2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide is also relatively easy to synthesize and can be produced using standard laboratory equipment. However, one of the limitations of 2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of 2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide. One of the major directions is the development of new anti-cancer drugs based on 2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide. Studies have shown that 2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide exhibits potent anti-cancer activity, and further studies are needed to determine its efficacy and safety in animal and human trials. Another future direction is the study of 2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide's anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various inflammatory and oxidative stress-related disorders. Finally, further studies are needed to understand the mechanism of action of 2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide and its potential interactions with other drugs and compounds.
Synthesis Methods
The synthesis of 2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide involves the reaction of 5-ethyl-2-thiophene carboxylic acid with thionyl chloride to form 5-ethyl-2-thiophene carboxylic acid chloride. This intermediate is then reacted with N-phenylacrylamide in the presence of a catalyst to yield 2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide. The overall synthesis process is relatively simple and can be carried out using standard laboratory equipment.
Scientific Research Applications
2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide has been found to possess several interesting properties that make it a promising candidate for scientific research. One of the major applications of 2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide is in the field of cancer research. Studies have shown that 2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide exhibits potent anti-cancer activity against various types of cancer cells, including breast, lung, and colon cancer cells. 2-cyano-3-(5-ethyl-2-thienyl)-N-phenylacrylamide works by inhibiting the growth and proliferation of cancer cells, which makes it a potential candidate for the development of new anti-cancer drugs.
properties
IUPAC Name |
(Z)-2-cyano-3-(5-ethylthiophen-2-yl)-N-phenylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2OS/c1-2-14-8-9-15(20-14)10-12(11-17)16(19)18-13-6-4-3-5-7-13/h3-10H,2H2,1H3,(H,18,19)/b12-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYDCBRLNYPSKAD-BENRWUELSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)C=C(C#N)C(=O)NC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(S1)/C=C(/C#N)\C(=O)NC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2Z)-2-cyano-3-(5-ethylthiophen-2-yl)-N-phenylprop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.